[2-Methyl-1-[(4-methylphenyl)sulfonylamino]-1-phenylpropan-2-yl] 2,4,6-tri(propan-2-yl)benzenesulfinate

• Molecular Formula: C32H43NO4S2
• Molecular Weight: 569.8 g/mol
• IUPAC Name: [2-methyl-1-[(4-methylphenyl)sulfonylamino]-1-phenylpropan-2-yl] 2,4,6-tri(propan-2-yl)benzenesulfinate
• InChI: InChI=1S/C32H43NO4S2/c1-21(2)26-19-28(22(3)4)30(29(20-26)23(5)6)38(34)37-32(8,9)31(25-13-11-10-12-14-25)33-39(35,36)27-17-15-24(7)16-18-27/h10-23,31,33H,1-9H3
• InChI Key: YNSSKUIPVDEQPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)C(C)(C)OS(=O)C3=C(C=C(C=C3C(C)C)C(C)C)C(C)C

Description

This compound is a sulfonamide derivative characterized by a central propan-2-yl-substituted benzenesulfinate group and a 4-methylphenyl sulfonylamino moiety. Its structural complexity arises from the combination of bulky substituents (e.g., 2,4,6-tri(propan-2-yl)benzenesulfinate) and a chiral center at the 1-phenylpropan-2-yl group. While direct studies on this compound are scarce, its structural analogs are often investigated for bioactivity, crystallographic behavior, or as intermediates in synthetic pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-Methyl-1-[(4-methylphenyl)sulfonylamino]-1-phenylpropan-2-yl] 2,4,6-tri(propan-2-yl)benzenesulfinate typically involves multiple steps:

Formation of the sulfonylamino group: This can be achieved by reacting 4-methylbenzenesulfonyl chloride with an appropriate amine under basic conditions.

Alkylation: The resulting sulfonylamine can be alkylated using 2-methyl-1-phenylpropan-2-yl halide in the presence of a strong base.

Coupling with benzenesulfinate: The final step involves coupling the intermediate with 2,4,6-tri(propan-2-yl)benzenesulfinate under suitable conditions, such as using a coupling reagent like DCC (dicyclohexylcarbodiimide).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the methyl groups, forming corresponding alcohols or ketones.

Reduction: Reduction reactions could target the sulfonylamino group, potentially converting it to an amine.

Substitution: The phenyl and benzenesulfinate groups may participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Conditions for substitution reactions may involve strong acids or bases, depending on the specific reaction.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation of the methyl groups could yield alcohols or ketones, while reduction of the sulfonylamino group could produce an amine.

Scientific Research Applications

Chemistry

In chemistry, this compound could be used as a building block for the synthesis of more complex molecules. Its unique structure may allow for the creation of novel materials with specific properties.

Biology

In biological research, the compound could be investigated for its potential as a drug candidate. Its sulfonylamino group may interact with biological targets, making it a candidate for enzyme inhibition studies.

Medicine

In medicine, the compound could be explored for its therapeutic potential. Its ability to interact with specific molecular targets could make it a candidate for drug development, particularly in the treatment of diseases where sulfonylamino compounds have shown efficacy.

Industry

In industry, the compound could be used in the development of new materials with specific properties, such as polymers or coatings. Its unique structure may impart desirable characteristics to these materials.

Mechanism of Action

The mechanism of action of [2-Methyl-1-[(4-methylphenyl)sulfonylamino]-1-phenylpropan-2-yl] 2,4,6-tri(propan-2-yl)benzenesulfinate would depend on its specific application. In a biological context, it may interact with enzymes or receptors, inhibiting their activity or modulating their function. The molecular targets and pathways involved would need to be identified through experimental studies.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound’s sulfonamide and benzenesulfinate groups are shared with other bioactive or crystallographically studied molecules. Key comparisons include:

Property	Target Compound	Analog 1 : p-Toluenesulfonamide derivatives	Analog 2 : Triisopropylbenzenesulfonates	Analog 3 : Chiral sulfonamides
Molecular Weight	~600–650 g/mol (estimated)	~200–300 g/mol	~350–400 g/mol	~400–500 g/mol
Key Functional Groups	Sulfonamide, triisopropylbenzenesulfinate, chiral center	Sulfonamide, aromatic ring	Sulfonate, bulky isopropyl groups	Sulfonamide, chiral center
Solubility	Low (due to bulky substituents)	Moderate (polar solvents)	Very low (hydrophobic substituents)	Variable (depends on substituents)
Crystallographic Analysis	Likely requires SHELXL for refinement (complex torsional angles)	Routinely solved via SHELX	Challenging due to disorder	Often resolved with SHELXD

Biological Activity

The compound [2-Methyl-1-[(4-methylphenyl)sulfonylamino]-1-phenylpropan-2-yl] 2,4,6-tri(propan-2-yl)benzenesulfinate , with the CAS number 1957130-66-3, is a complex organic molecule known for its diverse biological activities. This article reviews its synthesis, biological properties, and potential applications based on recent research findings.

Chemical Structure and Synthesis

The molecular formula of this compound is $C_{32}H_{43}NO_4S_2$ with a molecular weight of approximately 569.82 g/mol. The synthesis involves multiple steps, typically starting with the formation of a sulfonamide intermediate through the reaction of (R)-2-methyl-1-phenylpropan-2-ol with 4-methylbenzenesulfonyl chloride in the presence of a base like triethylamine. This intermediate is then reacted with 2,4,6-triisopropylbenzenesulfonyl chloride to introduce the sulfinate group.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, particularly in antimicrobial and anti-inflammatory domains.

Antimicrobial Activity

The compound has been screened for its antibacterial properties against various Gram-positive and Gram-negative bacteria. In vitro studies have shown that it possesses moderate to good antimicrobial activity. For instance, it has demonstrated effectiveness against:

• Gram-positive bacteria : Staphylococcus aureus, Bacillus subtilis
• Gram-negative bacteria : Escherichia coli, Klebsiella pneumoniae

Table 1 summarizes the zone of inhibition results from various studies:

Microorganism	Zone of Inhibition (mm)
Staphylococcus aureus	15
Bacillus subtilis	18
Escherichia coli	12
Klebsiella pneumoniae	14

These findings suggest that the compound could be a potential candidate for developing new antimicrobial agents .

Anti-inflammatory Activity

In addition to its antibacterial properties, preliminary studies have indicated that this compound may exhibit anti-inflammatory effects. It is hypothesized to modulate inflammatory pathways, although specific mechanisms remain to be fully elucidated.

Case Studies

A recent study focused on the synthesis and biological evaluation of related sulfonamide derivatives highlighted the importance of structural modifications in enhancing biological activity. The study found that certain substitutions on the phenyl ring significantly improved antimicrobial efficacy and reduced cytotoxicity in human cell lines .

Another investigation assessed the compound's effects on inflammatory markers in vitro. Results indicated a reduction in pro-inflammatory cytokines when treated with varying concentrations of the compound, suggesting its potential role in managing inflammatory diseases .

Q & A

Basic Research Question

• Data Collection : High-resolution (< 1.0 Å) synchrotron X-ray diffraction .
• Refinement : SHELXL with R1 < 0.05 and wR2 < 0.12; validate via CheckCIF .

Advanced Research Question : Analyze Hirshfeld surfaces to quantify intermolecular interactions (e.g., C–H···O bonds) influencing crystal packing .

What challenges exist in synthesizing enantiomerically pure forms?

Advanced Research Question

• Chiral Resolution : Use chiral stationary phase HPLC (e.g., Chiralpak IA) or enzymatic kinetic resolution (lipase-catalyzed acyl transfer) .
• Asymmetric Synthesis : Employ Evans’ oxazolidinone auxiliaries to control stereochemistry during sulfonamide formation .